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Compound of Interest
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Compound Name:
ketone

Cat. No.: B179516

In the realm of UV-curable formulations, the selection of an appropriate photoinitiator is
paramount to achieving desired material properties and processing efficiencies. This guide
provides a detailed comparative study of two widely utilized photoinitiators, Irgacure 184 and
Irgacure 819, designed for researchers, scientists, and professionals in drug development and
material science. This analysis is supported by a compilation of their chemical and physical
properties, spectral data, and performance characteristics, supplemented with detailed
experimental protocols for their evaluation.

Chemical and Physical Properties

Irgacure 184 and Irgacure 819 belong to the class of free-radical photoinitiators, which upon
absorption of UV radiation, undergo a photochemical reaction to generate free radicals that
initiate polymerization.[1] While both are highly efficient, their distinct chemical structures lead
to significant differences in their performance.

Irgacure 184, chemically known as 1-Hydroxycyclohexyl phenyl ketone (HCPK), is a Norrish
Type | photoinitiator.[2] It is characterized by its white crystalline powder form and is lauded for
its excellent thermal stability and resistance to yellowing, making it a preferred choice for clear
coatings and applications where color stability is critical.[2][3]

In contrast, Irgacure 819, or Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide, is a
bisacylphosphine oxide (BAPO) type photoinitiator.[4] It appears as a light yellow powder and is
distinguished by its ability to absorb a broader range of UV light, extending into the visible
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spectrum.[4][5] This characteristic, coupled with its photobleaching effect, makes it
exceptionally suitable for curing thick and pigmented systems.[1][6]

Property Irgacure 184 Irgacure 819
Phenylbis(2,4,6-
] 1-Hydroxycyclohexyl phenyl ] ]
Chemical Name trimethylbenzoyl)phosphine
ketone .
oxide
CAS Number 947-19-3 162881-26-7
Molecular Formula C13H1602 C26H2703P
Molecular Weight 204.26 g/mol 418.46 g/mol
Appearance White crystalline powder Light yellow powder
Melting Point 46-50 °C 131-135°C

N ) ) 14 in acetone, 6 in butyl
Solubility ( g/100g solution at >50 in acetone, butyl acetate, ) )
acetate, 3 in methanol, 22 in
20°C) methanol, toluene
toluene

Spectral Properties and Photolysis

The UV absorption spectrum of a photoinitiator dictates the wavelength of UV light required for
its activation. Irgacure 184 exhibits absorption peaks at 244 nm, 280 nm, and a maximum at
333 nm, primarily in the UVA range.[3] Upon UV exposure, it undergoes a Norrish Type |
cleavage to form a benzoyl radical and a cyclohexyl radical, both of which can initiate
polymerization.

Irgacure 819, on the other hand, has a much broader absorption spectrum, ranging from 350
nm to 420 nm, with distinct peaks at 295 nm and 370 nm.[5] This allows it to be activated by
longer wavelength UV light and even some visible light, which can penetrate deeper into
materials. Its photolysis is a multi-step process where it can generate up to four free radicals
per molecule, contributing to its high reactivity. A key feature of Irgacure 819 is its
photobleaching capability; as the photoinitiator is consumed, the formulation becomes more
transparent to UV light, allowing for a more uniform cure throughout the depth of the material.

[1]L6]
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Spectral Property Irgacure 184 Irgacure 819
UV Absorption Peaks 244 nm, 280 nm, 333 nm 295 nm, 370 nm
Absorption Range Primarily UVA 350-420 nm (UVA and visible)

Performance Comparison

The differences in chemical structure and spectral properties between Irgacure 184 and
Irgacure 819 translate to distinct performance characteristics in UV curing applications.

Performance Parameter Irgacure 184 Irgacure 819
Curing Speed High surface cure speed High through-cure speed
Limited, best for thin films Excellent, suitable for thick

Depth of Cure )
(<200 pm) sections

Slight initial yellowing,

Yellowing Minimal to no yellowing
photobleaches to colorless
Pigmented Systems Less effective Highly effective
2-4% for thin films, 1-3% for 0.5-1.5% in combination with

Typical Concentration ] ] o
thicker films other photoinitiators

Irgacure 184 is often referred to as a "surface cure" photoinitiator due to its strong absorption in
the shorter UVA wavelengths, which are readily absorbed at the surface of a formulation.[6]
This leads to rapid and efficient curing of the top layer.

Irgacure 819 is known as a "through-cure" photoinitiator.[6] Its ability to absorb longer
wavelengths of light, which have greater penetration depth, combined with its photobleaching
effect, allows for efficient curing of thick and opaque materials.[1] For this reason, it is a popular
choice for pigmented coatings, adhesives, and 3D printing resins.[4]

Often, a combination of Irgacure 184 and Irgacure 819 is used to achieve a balanced cure, with
Irgacure 184 ensuring a tack-free surface and Irgacure 819 providing a thorough cure
throughout the bulk of the material.[6]
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Experimental Protocols

To quantitatively evaluate and compare the performance of Irgacure 184 and Irgacure 819, the
following experimental protocols can be employed.

Curing Speed Determination by Photo-DSC

Objective: To measure the rate of polymerization (Rp) and the total heat of reaction (AH) as a
function of time.

Methodology:

o Sample Preparation: Prepare a liquid formulation containing the monomer, oligomer, and a
specific concentration of the photoinitiator (e.g., 2% w/w).

 Instrument Setup: Use a Differential Scanning Calorimeter (DSC) equipped with a UV light
source (Photo-DSC). Calibrate the instrument according to the manufacturer's instructions.

e Measurement:
o Place a small, accurately weighed sample (5-10 mg) into an aluminum DSC pan.

o Place the pan in the DSC cell and allow it to equilibrate at the desired isothermal
temperature (e.g., 25°C).

o Expose the sample to a UV light source of a specific intensity and wavelength range.
o Record the heat flow as a function of time.

o Data Analysis:
o The rate of polymerization (Rp) is proportional to the heat flow (dH/dt).

o The total heat of polymerization (AH) is determined by integrating the area under the
exothermic peak. This can be used to calculate the degree of conversion.

Depth of Cure Measurement (ISO 4049 Scraping Method)
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Objective: To determine the maximum thickness of a formulation that can be adequately cured
under specific conditions.

Methodology:

e Apparatus: A cylindrical mold (e.g., 6 mm in height and 4 mm in diameter), a glass slide, a
Mylar strip, a light-curing unit, and a plastic spatula or scalpel.[5]

e Procedure:

[¢]

Place the mold on the glass slide.
o Fill the mold with the photocurable formulation, avoiding air bubbles.
o Cover the top of the mold with a Mylar strip.

o lIrradiate the sample through the Mylar strip with the light-curing unit for a specified time
(e.g., 20 or 40 seconds).[5]

o After irradiation, remove the Mylar strip and carefully extrude the cured sample from the
mold.

o Use the spatula or scalpel to scrape away any uncured material from the bottom of the
sample (the side not directly exposed to the light).[5]

e Measurement:
o Measure the height of the remaining cured cylindrical portion of the sample using a caliper.

o The depth of cure is calculated as half of this measured height.[5]

Yellowing Evaluation by Colorimetry

Objective: To quantify the change in color of a cured formulation after UV exposure and aging.
Methodology:

o Sample Preparation: Prepare thin films of the formulation with each photoinitiator on a
standardized white substrate.
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e Curing: Cure the films under controlled UV conditions.

« Initial Color Measurement: Use a spectrophotometer or colorimeter to measure the initial
color of the cured films according to the CIELAB color space (L, a, b* values).

e Aging: Expose the cured samples to a controlled environment of UV light and/or heat for a
specified duration to simulate aging.

o Final Color Measurement: Remeasure the L, a, and b* values of the aged samples.

« Data Analysis: Calculate the color change (AE) using the following formula: AE = V[(AL)"2 +
(Aa)"2 + (Ab)2] A higher AE value indicates a greater color change and more significant
yellowing.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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